Cas no 345965-18-6 (Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester)
345965-18-6 structure
Product Name:Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester
CAS No:345965-18-6
MF:C16H15BrO2
MW:319.193104028702
CID:1463341
Update Time:2024-08-23
Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester
-
- Inchi: 1S/C16H15BrO2/c1-2-13-10-14(17)8-9-15(13)16(18)19-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
- InChI Key: URAOANIJEFDBLH-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC=C(Br)C=C1CC
Computed Properties
- Exact Mass: 318.02555
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 418.4±33.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
345965-18-6 (Benzoic acid, 4-bromo-2-ethyl-, phenylmethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk